Cas no 1598588-59-0 (2-(4-Bromo-5-methylthiophen-2-yl)oxirane)

• Product Name: 2-(4-Bromo-5-methylthiophen-2-yl)oxirane
• CAS No: 1598588-59-0
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 5783018
• PubChem ID: 102844780
• Update Time: 2025-06-12

2-(4-Bromo-5-methylthiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 1598588-59-0
• EN300-1915328
• 2-(4-bromo-5-methylthiophen-2-yl)oxirane
• 2-(4-Bromo-5-methylthiophen-2-yl)oxirane

• Inchi： 1S/C7H7BrOS/c1-4-5(8)2-7(10-4)6-3-9-6/h2,6H,3H2,1H3
• InChI Key： MAHFZRGYHSYSOS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1CO1

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(4-Bromo-5-methylthiophen-2-yl)oxirane

Comprehensive Overview of 2-(4-Bromo-5-methylthiophen-2-yl)oxirane (CAS No. 1598588-59-0)

2-(4-Bromo-5-methylthiophen-2-yl)oxirane (CAS No. 1598588-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This epoxide derivative, featuring a bromothiophene backbone, is widely utilized as a key intermediate in the synthesis of complex molecules. Its unique structural properties, including the reactive oxirane ring and methylthiophene moiety, make it invaluable for designing novel polymers, agrochemicals, and bioactive compounds.

In recent years, the demand for heterocyclic building blocks like 2-(4-Bromo-5-methylthiophen-2-yl)oxirane has surged due to their versatility in drug discovery. Researchers frequently search for "thiophene-based epoxides" or "brominated thiophene derivatives" to explore their applications in catalysis and medicinal chemistry. The compound’s CAS No. 1598588-59-0 is often referenced in patents and academic papers, highlighting its role in developing targeted therapies and advanced materials.

One of the trending topics linked to this compound is its potential in sustainable chemistry. With growing interest in green synthesis, scientists are investigating eco-friendly methods to produce 2-(4-Bromo-5-methylthiophen-2-yl)oxirane with minimal waste. Queries such as "biodegradable epoxides" or "solvent-free thiophene reactions" reflect this shift toward environmentally conscious research. The compound’s stability under mild conditions further supports its adoption in low-impact manufacturing processes.

From a technical perspective, the oxirane functional group in CAS No. 1598588-59-0 enables ring-opening reactions, a feature exploited in polymer crosslinking and small-molecule derivatization. Its bromo substituent offers a handle for further functionalization via palladium-catalyzed couplings, a technique frequently searched alongside terms like "Suzuki-Miyaura thiophene" or "C-H activation." These attributes position the compound as a cornerstone in high-throughput screening libraries.

In summary, 2-(4-Bromo-5-methylthiophen-2-yl)oxirane (CAS No. 1598588-59-0) bridges multiple disciplines, from drug design to material innovation. Its relevance in contemporary research is underscored by frequent searches for "thiophene epoxide applications" and "bromomethyl heterocycles." As industries prioritize efficient synthesis and multifunctional intermediates, this compound remains a critical tool for scientific advancement.